Carboxylic acids and derivatives

Carboxylic acids and their derivatives are fundamental building blocks in organic chemistry, widely utilized in various industries including pharmaceuticals, agrochemicals, and materials science. These compounds feature a carboxyl group (-COOH) attached to an alkyl or aryl moiety, which endows them with unique chemical properties such as acidity and the ability to participate in nucleophilic acyl substitutions. Common derivatives include esters, amides, and anhydrides, each offering distinct functional groups for diverse applications. For instance, carboxylic acids can be converted into esters through esterification reactions, enhancing their solubility and reactivity in organic synthesis processes. Their versatile nature makes them indispensable in the development of drugs, polymers, surfactants, and more.
Carboxylic acids and derivatives
Carboxylic acid derivatives Amino acids, peptides, and analogues Cyclopropanecarboxylic acids and derivatives 2-heteroaryl carboxamides Alpha amino acids and derivatives Pentacarboxylic acids and derivatives Histidine and derivatives Alpha-halocarboxylic acids and derivatives Dicarboxylic acids and derivatives D-alpha-amino acids Alpha amino acids Kainoids Carboxylic acids Acrylic acids and derivatives Isoleucine and derivatives Proline and derivatives Tetracarboxylic acids and derivatives Tricarboxylic acids and derivatives Aspartic acid and derivatives L-alpha-amino acids Carboxylic acid esters Dipeptides N-acyl-L-alpha-amino acids Asparagine and derivatives Alpha amino acid amides Oligopeptides Glutamic acid and derivatives Alpha amino acid esters Beta amino acids and derivatives N-acyl-alpha amino acids N-acyl-alpha amino acids and derivatives Leucine and derivatives Methyl esters Tyrosine and derivatives Hexacarboxylic acids and derivatives Phenylalanine and derivatives Peptides N-acetyl-2-arylethylamines S-sulfo-L-cysteines Cysteine and derivatives Cyclic peptides Enoate esters Primary carboxylic acid amides L-cysteine-S-conjugates Gamma amino acids and derivatives Hydrazinecarboxylic acids and derivatives Serine and derivatives Delta amino acids and derivatives Alpha-halocarboxylic acids Valine and derivatives Arginine and derivatives Acetohydroxamic acids Acetamides Acylals Alanine and derivatives Peroxycarboxylic acids and derivatives Methionine and derivatives Glutamine and derivatives Fumonisins N-hydroxyl-alpha-amino acids Amatoxins Secondary carboxylic acid amides N-carbamoyl-alpha amino acids Carboxylic acid salts Alpha-halocarboxylic acid derivatives N-substituted carboxylic acid imides Alpha-imino acid and derivatives Monocarboxylic acids and derivatives 1,2-diacyl-1-alkylhydrazines Alpha-amino acyl ester of carbohydrates
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